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Compound of Interest

Compound Name: 3-Methyl-L-histidine N-hydrate

CAS No.: 307310-73-2

Cat. No.: B12058247

Get Quote

Executive Summary
3-Methyl-L-histidine N-hydrate (CAS: 368-16-1 / 71-00-1 derivative) is a modified amino acid

primarily used as a biomarker for myofibrillar protein breakdown.[1] While not classified as a P-

listed or U-listed acute toxin under US EPA RCRA regulations, it is a chemical irritant and must

be managed as Hazardous Chemical Waste.

This guide provides an autonomous, field-validated workflow for the safe sequestration,

labeling, and disposal of this reagent. It moves beyond generic safety data sheets (SDS) to

address the specific logistical realities of handling amino acid derivatives in a high-throughput

research environment.

Part 1: Chemical Characterization & Hazard Assessment
Effective disposal begins with understanding the physicochemical stability of the analyte. 3-

Methyl-L-histidine is often supplied as a hydrate (N-hydrate), rendering it hygroscopic.[1] This

moisture affinity does not alter its RCRA classification but dictates container compatibility.

Table 1: Physicochemical & Regulatory Profile
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Parameter Specification Operational Implication

Chemical Structure
Modified Amino Acid

(Imidazole derivative)

Compatible with standard

organic waste streams.[1]

Physical State
White to off-white crystalline

powder

Hygroscopic; protect from

moisture to prevent caking

before disposal.[1]

GHS Classification Warning (Irritant)

Requires PPE (Nitrile gloves,

eye protection) during transfer.

[1]

Hazard Statements
H315 (Skin), H319 (Eye), H335

(Respiratory)

Dust generation is the primary

exposure risk during disposal.

[1]

RCRA Status (USA)
Non-regulated (Not P or U

listed)

Dispose of as "Non-Regulated

Chemical Waste" or "Solid

Organic."[1]

Incompatibilities Strong Oxidizing Agents

Do not mix with nitrates,

perchlorates, or

permanganates in waste bins.

[1]

Part 2: Pre-Disposal Protocols (The "Why" Behind the
"How")
1. The "Zero-Drain" Policy Although 3-Methyl-L-histidine is biologically derived, never dispose

of it down the sink.[1]

Causality: Even non-toxic amino acids contribute to High Biological Oxygen Demand (BOD)

in municipal water systems, potentially triggering regulatory fines for your facility.

Mechanism: Accumulation in P-traps can create bacterial growth media, leading to biofilm

clogging in plumbing lines.

2. Segregation Logic
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Solid Waste: Pure powder or contaminated disposables (weigh boats, paper towels) go into

Solid Organic Waste.

Liquid Waste: If dissolved in buffers (PBS/Tris), it goes to Aqueous Waste. If dissolved in

methanol/acetonitrile (common for LC-MS prep), it goes to Solvent Waste.

Trustworthiness Check: Before pouring, verify the pH of the receiving waste container.[2] 3-

Methyl-L-histidine is zwitterionic; mixing it into highly acidic waste streams containing

sulfides can theoretically liberate gas, though rare.[1]

Part 3: Step-by-Step Disposal Workflow
A. Solid Reagent Disposal (Expired or Excess)

PPE Verification: Don Nitrile gloves (0.11 mm min. thickness), lab coat, and safety glasses.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is

acceptable but poses a breakage risk during transport.

Transfer:

Place the waste container in a fume hood to capture potential dust.

Transfer the solid using a chemically inert spatula.

Critical Step: If the reagent has caked due to hydration, do not chip at it aggressively.

Dissolve in a minimal amount of water and dispose of as aqueous waste to prevent

aerosolization.

Labeling:

Apply a hazardous waste label.[3][4]

Text: "Non-Regulated Solid Waste: 3-Methyl-L-histidine."[5]

Constituents: List "100%."

Hazards: Check "Irritant."
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B. Liquid/Experimental Waste Disposal
Most 3-Methyl-L-histidine waste is generated during LC-MS sample preparation.[1]

Identify the Solvent Matrix:

Scenario A (Buffer/Water): Pour into Aqueous Non-Hazardous (or Aqueous Chemical)

waste drum.

Scenario B (Organic Solvents): Pour into flammable solvent waste drum (Red Can).

Triple Rinse:

Rinse the original reagent bottle 3 times with a compatible solvent.

Collect all rinsate into the liquid waste container.

Deface the bottle label and discard the empty bottle in glass trash/recycling.

Part 4: Visualizing the Decision Logic
The following diagram illustrates the decision matrix for segregating 3-Methyl-L-histidine waste

streams to prevent cross-contamination.
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Start: Identify Waste State

Is it Solid?

Pure Reagent / Powder

Yes

Contaminated Debris
(Gloves, Weigh Boats)

Yes

Is it Liquid?

No

Solid Chemical Waste Bin
(Label: 3-Methyl-L-histidine) Check Solvent Matrix

Yes

Aqueous Buffer
(PBS, Water, Tris)

Water-based

Organic Solvent
(MeOH, ACN, DMSO)

Solvent-based

Aqueous Waste Container
(Check pH Compatibility)

Organic Solvent Waste
(Flammable Can)

Click to download full resolution via product page

Figure 1: Waste segregation decision tree ensuring compliance with EPA and local EHS

regulations.[1]

Part 5: Emergency Contingencies (Spill Response)
In the event of a spill, rapid classification determines the cleanup method.

A. Dry Powder Spill (Minor < 50g)

Isolate: Mark the area.[3]
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PPE: Wear N95 mask (if dust is visible) and nitrile gloves.

Containment: Cover with wet paper towels to prevent dust dispersion (dampening the

hydrate form prevents aerosolization).

Cleanup: Scoop up the damp slurry and place it in the Solid Waste container.

Wash: Wipe the surface with mild soap and water.

B. Solution Spill

Absorb: Use universal absorbent pads or vermiculite.

Collect: Place saturated pads into a sealed bag, then into the Solid Waste bin.

Spill Detected Identify Type

Dry Powder

Liquid Solution

Cover with Wet Paper Towels
(Prevent Aerosol)

Apply Vermiculite/Pads

Transfer to Solid Waste Bin
Label as 'Spill Debris'

Click to download full resolution via product page

Figure 2: Immediate response workflow for laboratory spills of 3-Methyl-L-histidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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